Cas no 914610-50-7 (4-(N-Cyclopropylsulfonamide)phenylboronic acid pinacol ester)

4-(N-Cyclopropylsulfonamide)phenylboronic acid pinacol ester is a boronic acid derivative featuring a cyclopropylsulfonamide moiety, which enhances its stability and reactivity in cross-coupling reactions. The pinacol ester group improves handling and shelf-life by protecting the boronic acid functionality. This compound is particularly useful in Suzuki-Miyaura couplings, enabling the synthesis of biaryl and heteroaryl structures with high efficiency. Its cyclopropylsulfonamide group may also impart unique steric and electronic properties, facilitating selective transformations. Suitable for pharmaceutical and materials science applications, this reagent offers reliable performance in demanding synthetic environments. Proper storage under inert conditions is recommended to maintain its integrity.
4-(N-Cyclopropylsulfonamide)phenylboronic acid pinacol ester structure
914610-50-7 structure
Product Name:4-(N-Cyclopropylsulfonamide)phenylboronic acid pinacol ester
CAS No:914610-50-7
MF:C15H22BNO4S
MW:323.215483188629
MDL:MFCD06657824
CID:839841
PubChem ID:16414186
Update Time:2025-05-28

4-(N-Cyclopropylsulfonamide)phenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

    • N-Cyclopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonamide
    • 4-(N-Cyclopropylsulfonamide)phenylboronic acid pinacol ester
    • N-cyclopropyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzenesulfonamide
    • N-cyclopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-benzenesulphonamide
    • N-Cyclopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonamide (ACI)
    • DA-40588
    • DTXSID80585941
    • AKOS015893495
    • 4-(N-cyclopropylsulfonamide)phenylboronic acid pinacol ester, AldrichCPR
    • BS-24705
    • MFCD06657824
    • E84071
    • 914610-50-7
    • SCHEMBL4005955
    • ASFBWQXCZSUHRX-UHFFFAOYSA-N
    • AB25701
    • CS-0175644
    • 4-(N-Cyclopropylsulfonamide)phenylboronic acid, pinacol ester
    • N-Cyclopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1-sulfonamide
    • MDL: MFCD06657824
    • Inchi: 1S/C15H22BNO4S/c1-14(2)15(3,4)21-16(20-14)11-5-9-13(10-6-11)22(18,19)17-12-7-8-12/h5-6,9-10,12,17H,7-8H2,1-4H3
    • InChI Key: ASFBWQXCZSUHRX-UHFFFAOYSA-N
    • SMILES: O=S(C1C=CC(B2OC(C)(C)C(C)(C)O2)=CC=1)(NC1CC1)=O

Computed Properties

  • Exact Mass: 323.13600
  • Monoisotopic Mass: 323.1362595g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 500
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 73Ų

Experimental Properties

  • PSA: 73.01000
  • LogP: 2.89820

4-(N-Cyclopropylsulfonamide)phenylboronic acid pinacol ester Customs Data

  • HS CODE:2935009090
  • Customs Data:

    China Customs Code:

    2935009090

    Overview:

    2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

4-(N-Cyclopropylsulfonamide)phenylboronic acid pinacol ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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